Cas no 1936212-87-1 (1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol)

• Product Name: 1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol
• CAS No: 1936212-87-1
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 5602589
• PubChem ID: 130942732
• Update Time: 2025-06-30

1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1936212-87-1
• EN300-1116723
• 1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol
• 1,2,5-Thiadiazole-3-ethanol, α-1H-pyrazol-4-yl-

• Inchi： 1S/C7H8N4OS/c12-7(5-2-8-9-3-5)1-6-4-10-13-11-6/h2-4,7,12H,1H2,(H,8,9)
• InChI Key： GRTZAGYUAYIVQO-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C2C=NNC=2)O)=N1

Computed Properties

• Exact Mass: 196.04188206g/mol
• Monoisotopic Mass: 196.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 398.9±32.0 °C(Predicted)
• pka: 13.10±0.20(Predicted)

Additional information on 1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol

Introduction to 1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol (CAS No. 1936212-87-1)

1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan-1-ol, also known by its CAS registry number CAS No. 1936212-87-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates both pyrazole and thiadiazole moieties, making it a valuable subject for research into its bioactivity, synthesis, and applications.

The molecule's structure is notable for its pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, and the thiadiazole ring, another five-membered heterocycle with two sulfur atoms and three nitrogen atoms. These structural features contribute to the compound's potential as a building block in drug design and as a precursor for more complex molecules. Recent studies have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its bioactivity. Research has demonstrated that pyrazole-containing compounds often exhibit potent biological activity, including anti-inflammatory, antifungal, and anticancer properties. Similarly, thiadiazole derivatives have been shown to possess antimicrobial and antioxidant effects. The combination of these two functional groups in a single molecule creates a platform for exploring synergistic effects that could lead to innovative drug candidates.

The synthesis of CAS No. 1936212-87-1 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by its coupling with the thiadiazole moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic systems. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of these rings while maintaining high yields and purity.

In terms of applications, this compound has found utility in various areas beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced materials such as conductive polymers and sensors. Additionally, it has been explored as a potential ingredient in agrochemicals due to its demonstrated ability to enhance plant growth under stress conditions.

Recent studies have also delved into the mechanistic insights behind the bioactivity of this compound. For example, researchers have investigated how the interplay between the pyrazole and thiadiazole rings influences the compound's ability to interact with biological targets such as enzymes and receptors. These findings have provided valuable insights into designing more effective drug molecules with tailored activities.

Moreover, computational chemistry has played a pivotal role in understanding the molecular properties of this compound. Advanced molecular modeling techniques have been employed to predict its stability, solubility, and bioavailability. Such computational studies are crucial for guiding experimental efforts and optimizing synthetic routes to maximize yields and minimize costs.

In conclusion, CAS No. 1936212-87-1 (1-(1H-Pyrazol-4-yl)-2-(1,2,5-thiadiazol-3-yl)ethan